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Compound of Interest

Compound Name: p-Phenylenediamine hydrochloride

Cat. No.: B3427013 Get Quote

p-Phenylenediamine Hydrochloride: A Technical
Safety Guide for Researchers
An In-depth Guide for Scientists and Drug Development Professionals on the Safe Handling

and Toxicological Profile of p-Phenylenediamine Hydrochloride.

This technical guide provides a comprehensive overview of the material safety data for p-
Phenylenediamine hydrochloride, tailored for researchers, scientists, and professionals in

drug development. It consolidates critical safety information, toxicological data, and

experimental methodologies to ensure safe laboratory practices and a thorough understanding

of the substance's hazard profile.

Section 1: Chemical and Physical Properties
p-Phenylenediamine hydrochloride is the dihydrochloride salt of 1,4-phenylenediamine. It is

a white to slightly reddish crystalline solid or gray powder that may darken upon exposure to

air.[1][2] It is soluble in water.[2]
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Property Value Reference(s)

Chemical Formula C₆H₁₀Cl₂N₂ [3]

Molecular Weight 181.06 g/mol [3]

CAS Number 624-18-0 [2]

Appearance
White to slightly reddish

crystals or gray powder
[2]

Melting Point >200°C [2]

Boiling Point Not available

Solubility Soluble in water [2]

Vapor Pressure < 1 mmHg [4]

Flash Point
311°F (for p-

Phenylenediamine)
[4]

Section 2: Hazard Identification and GHS
Classification
p-Phenylenediamine hydrochloride is classified as a hazardous substance under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It is acutely

toxic if swallowed, in contact with skin, or if inhaled. It is also a skin sensitizer and causes

serious eye irritation. Furthermore, it is very toxic to aquatic life with long-lasting effects.[5]

GHS Pictograms:

Signal Word: Danger

Hazard Statements:

H301: Toxic if swallowed.[5]

H311: Toxic in contact with skin.[5]

H331: Toxic if inhaled.[1]
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H317: May cause an allergic skin reaction.[1]

H319: Causes serious eye irritation.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheets from chemical suppliers. Key precautions include avoiding breathing

dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye

protection/face protection, and avoiding release to the environment.[5]
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GHS Classification and Labeling Workflow for Hazardous Chemicals.

Section 3: Toxicology Profile
The toxicity of p-phenylenediamine and its salts is a significant concern for researchers. The

primary routes of exposure are oral, dermal, and inhalation.

Acute Toxicity
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Route Species Test Value Reference(s)

Oral Rat LD50

80 mg/kg (for p-

phenylenediamin

e)

[6]

Dermal Rabbit LD50

>7940 mg/kg (for

p-

phenylenediamin

e)

[3]

Dermal Rabbit LDLo

5000 mg/kg (for

p-

phenylenediamin

e)

[7]

Inhalation Rat LC50

920 mg/m³/4H

(for p-

phenylenediamin

e)

[6][8]

Note: Much of the available data is for the free base, p-phenylenediamine. The dihydrochloride

salt is expected to have a similar toxicological profile.

Skin Sensitization
p-Phenylenediamine is a well-documented skin sensitizer.[9] The mechanism involves the

chemical acting as a hapten, where it or its oxidation products bind to skin proteins, forming an

immunogenic complex that can elicit an allergic reaction.[10][11]

Mechanism of Cellular Toxicity
Recent research has shed light on the cellular mechanisms of p-phenylenediamine toxicity. In

human urothelial cells, it has been shown to induce apoptosis (programmed cell death) through

the activation of a reactive oxygen species (ROS)-mediated mitochondrial pathway. This

process also involves the inhibition of key cellular signaling pathways including NF-κB, mTOR,

and Wnt.[12]
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Apoptotic Pathway of p-Phenylenediamine in Human Urothelial Cells.

Section 4: Experimental Protocols
The toxicological data presented in this guide are primarily derived from standardized testing

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD). Below are summaries of the methodologies for key toxicity endpoints.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
This method is designed to classify a substance into a toxicity class based on a stepwise

procedure with a limited number of animals.[13]

Methodology Summary:

Animal Model: Typically, Wistar female rats are used.[14]
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Housing: Animals are housed in polypropylene cages with appropriate bedding and

acclimatized for at least 5 days.[14]

Dosing: The study follows a stepwise dosing approach. A starting dose is selected, and a

small group of animals (e.g., 3) is dosed.[14]

Observation: The outcome for this group (survival or death) determines the next dosing step

(higher or lower). This continues until the criteria for a specific toxicity class are met.[14]

Endpoints: The primary endpoint is mortality. Animals are observed for at least 14 days for

signs of toxicity.[14]

Skin Sensitization - Guinea Pig Maximisation Test
(GPMT) (OECD 406)
The GPMT is an adjuvant-type test used to assess the potential of a substance to cause skin

sensitization.[15][16]

Methodology Summary:

Animal Model: Young adult guinea pigs are used.[17]

Induction Phase:

Day 0: Intradermal injections of the test substance (with and without Freund's Complete

Adjuvant) and the adjuvant alone are made in the shoulder region.[16]

Day 7: A topical application of the test substance is applied to the same area.[18]

Challenge Phase:

Day 21: A topical challenge with the test substance is applied to a naive area of the flank.

[16]

Observation: The challenge sites are observed for erythema and edema at 24 and 48 hours

after patch removal.[17]
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Evaluation: The incidence and severity of the skin reactions in the test group are compared

to a control group.[16]

Skin Sensitization - Local Lymph Node Assay (LLNA)
(OECD 429)
The LLNA is an in vivo method that measures lymphocyte proliferation in the draining lymph

nodes as an indicator of skin sensitization.[19][20]

Methodology Summary:

Animal Model: Typically, female CBA/Ca or CBA/J strain mice are used.[20]

Dosing: The test substance is applied to the dorsum of both ears for three consecutive days.

[21]

Proliferation Measurement: On day 6, a radiolabeled substance (e.g., ³H-methyl thymidine) is

injected intravenously.[22]

Endpoint: A few hours after the injection, the animals are euthanized, and the draining

auricular lymph nodes are excised. The incorporation of the radiolabel, which is proportional

to lymphocyte proliferation, is measured.[22]

Evaluation: A stimulation index (SI) is calculated by comparing the proliferation in the test

group to the vehicle control group. An SI of 3 or greater is considered a positive response.

[22]

Section 5: Safe Handling and Emergency
Procedures
Given the acute toxicity and sensitizing properties of p-phenylenediamine hydrochloride,

strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
Hand Protection: Wear appropriate chemical-resistant gloves.
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Eye/Face Protection: Use chemical safety goggles and/or a face shield.

Skin and Body Protection: Wear a lab coat and ensure full skin coverage.

Respiratory Protection: Use a NIOSH-approved respirator when handling the powder outside

of a fume hood.
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Personal Protective Equipment (PPE) Selection Guide.

First Aid Measures
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If Swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth.

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower. Call

a physician immediately.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Immediately call a

physician.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Call an ophthalmologist.

Spills and Disposal
In case of a spill, avoid dust formation. Sweep up and shovel into suitable containers for

disposal. Dispose of contents/container to an approved waste disposal plant in accordance

with local, state, and federal regulations.

Section 6: Occupational Exposure Limits
Organization Limit Type Value

OSHA PEL-TWA 0.1 mg/m³

NIOSH REL-TWA 0.1 mg/m³

ACGIH TLV-TWA 0.1 mg/m³

PEL: Permissible Exposure Limit; TWA: Time-Weighted Average; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value.

This guide is intended to supplement, not replace, the information available in the full Safety

Data Sheet (SDS) provided by the manufacturer. Researchers should always consult the most

current SDS for p-Phenylenediamine hydrochloride before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3427013#p-phenylenediamine-hydrochloride-
material-safety-data-sheet-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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